1-(6-Ethylbenzothiazol-2-yl)-5-(4-fluorophenyl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one

Specification

• Molecular Formula: C24H17FN2O3S2
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 1-(6-ethyl-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C24H17FN2O3S2/c1-2-13-5-10-16-18(12-13)32-24(26-16)27-20(14-6-8-15(25)9-7-14)19(22(29)23(27)30)21(28)17-4-3-11-31-17/h3-12,20,29H,2H2,1H3
• Standard InChI Key: MAYJQQZNAHDQAC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)F

Introduction

1-(6-Ethylbenzothiazol-2-yl)-5-(4-fluorophenyl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one is a complex organic compound featuring a benzothiazole moiety, a pyrrolinone ring, and various substituents such as ethyl, fluorophenyl, and thienyl groups. This compound is of interest in medicinal chemistry due to its potential biological activity, which is attributed to the presence of these structural motifs.

Synthesis Methods

The synthesis of 1-(6-Ethylbenzothiazol-2-yl)-5-(4-fluorophenyl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one typically involves multi-step organic synthesis techniques. These methods often require specific reagents and solvents under controlled conditions to ensure high yield and purity of the final product.

Biological Activity and Potential Applications

Compounds with similar structural features to 1-(6-Ethylbenzothiazol-2-yl)-5-(4-fluorophenyl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one have shown various biological activities, including antimicrobial and anticancer properties. For instance, compounds containing fluorobenzothiazole moieties have demonstrated antimicrobial activity, while those with chlorine substitutions have shown anticancer effects.

Compound	Structural Features	Biological Activity
1-(6-Fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one	Fluorobenzothiazole	Antimicrobial
5-(3-Chlorophenyl)-1-(6-fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-3-pyrrolin-2-one	Chlorine substitution	Anticancer